Dynamic metamaterial based on the graphene split ring high-Q Fano-resonnator for sensing applications
Nanoscale Pub Date: 2016-06-15 DOI: 10.1039/C6NR02321E
Abstract
Structured plasmonic metamaterials offer a new way to design functionalized optical and electrical components, since they can be size-scaled for operation across the whole electromagnetic spectrum. Here, we theoretically investigated electrical active split ring resonators based on graphene metamaterials on a SiO2/Si substrate that shows tunable frequency and amplitude modulation. For the symmetrical structure, the modulation depth of the frequency and amplitude can reach 58.58% and 99.35%, and 59.53% and 97.7% respectively in the two crossed-polarization orientations. Once asymmetry is introduced in the structure, the higher order mode which is inaccessible in the symmetrical structure can be excited, and a strong interaction among the modes in the split ring resonator forms a transparency window in the absorption band of the dipole resonance. Such metamaterials could facilitate the design of active modulation, and slow light effect for terahertz waves. Potential outcomes such as higher sensing abilities and higher-Q resonances at terahertz frequencies are demonstrated through numerical simulations with realistic parameters.
Recommended Literature
- [1] Probing the neutral graphene–ionic liquid interface: insights from molecular dynamics simulations†
- [2] Prediction of stable silver selenide-based energy materials sustained by rubidium selenide alloying†
- [3] Impact of compatible solutes on the mechanical properties of fibronectin: a single molecule analysis
- [4] Acid-catalysed thermal cycloreversion of a diarylethene: a potential way for triggered release of stored light energy?†
- [5] CeLab, a microfluidic platform for the study of life history traits, reveals metformin and SGK-1 regulation of longevity and reproductive span†
- [6] Inside front cover
- [7] Use of high-performance liquid chromatographic–chemometric techniques to differentiate apple juices clarified by microfiltration and ultrafiltration
- [8] Contents list
- [9] Influence of fullerenol on hIAPP aggregation: amyloid inhibition and mechanistic aspects†
- [10] Get the light out: nanoscaling MOFs for luminescence sensing and optical applications†
